Cas no 773867-54-2 (3-{(benzyloxy)carbonylamino}-3-(2-methoxyphenyl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(2-methoxyphenyl)propanoic acid
• CAS No: 773867-54-2
• MF: C₁₈H₁₉NO₅
• MW: 329.347165346146
• CID: 6256097
• PubChem ID: 53441976
• Update Time: 2024-01-06

3-{(benzyloxy)carbonylamino}-3-(2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(2-methoxyphenyl)propanoic acid
• 3-{[(benzyloxy)carbonyl]amino}-3-(2-methoxyphenyl)propanoic acid
• EN300-12413327
• 773867-54-2

• Inchi： 1S/C18H19NO5/c1-23-16-10-6-5-9-14(16)15(11-17(20)21)19-18(22)24-12-13-7-3-2-4-8-13/h2-10,15H,11-12H2,1H3,(H,19,22)(H,20,21)
• InChI Key： GAPXWMYQYHNYID-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 329.12632271g/mol
• Monoisotopic Mass: 329.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids